Cas no 473838-65-2 (Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate
• CAS No: 473838-65-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD15527018
• CID: 2127877
• PubChem ID: 10171391
• Update Time: 2025-11-02

Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate
• 1-Boc-4-amino-3,3-dimethylpiperidine
• Tert-butyl 4-amino-3,3-dimethyl-piperidine-1-carboxylate
• MNJCZOJFFXXZKR-UHFFFAOYSA-N
• 4599AJ
• PB11142
• ST1271444
• AB0006557
• 4-Amino 1-t-butyloxycarbonyl-3,3-dimethylpiperidine
• 4-amino-1-t-butyloxycarbonyl-3,3-dimethylpiperidine
• TERT-BUTYL 4 -AMINO-3,3-DIMETHYLPIPERIDINE-1-CARBOXYLATE
• 4-Amino-3,3-dimethyl-piperidine-1-carboxylic acid tert-butyl ester
• 473838-65-2
• TERT-BUTYL4-AMINO-3,3-DIMETHYLPIPERIDINE-1-CARBOXYLATE
• DB-299214
• YTA83865
• 4-Amino-1-Boc-3,3-dimethylpiperidine
• SCHEMBL1339894
• MFCD15527018
• AS-38701
• MFCD27991483
• SY241358
• CS-0048230
• SY241449
• SB33008
• DTXSID80436323
• AKOS022687271
• SB33009
• MFCD27991442
• (R)-1-Boc-4-amino-3,3-dimethylpiperidine
• (S)-1-Boc-4-amino-3,3-dimethylpiperidine
• EN300-202870
• SY042401
• 824-563-4
• DTXCID20387148
• Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate

• MDL： MFCD15527018
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-6-9(13)12(4,5)8-14/h9H,6-8,13H2,1-5H3
• InChI Key： MNJCZOJFFXXZKR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)(C)C1)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate

Comprehensive Guide to Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate (CAS No. 473838-65-2)

Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate (CAS No. 473838-65-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is particularly valued for its role as a building block in drug discovery, especially in the development of central nervous system (CNS) targeting molecules. With the increasing demand for novel therapeutic agents, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate features a piperidine ring substituted with an amino group and two methyl groups at the 3-position, along with a tert-butyl carbamate protecting group. This unique arrangement makes it an excellent intermediate for synthesizing more complex molecules, particularly those targeting G-protein coupled receptors (GPCRs) and ion channels, which are hot topics in current neuropharmacology research.

In recent years, the compound has been frequently referenced in patent literature related to neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Its structural flexibility allows for modifications that can enhance blood-brain barrier (BBB) penetration – a critical factor in CNS drug development. Researchers are particularly interested in how the tert-butyloxycarbonyl (Boc) protecting group can be selectively removed to introduce various pharmacophores.

From a synthetic chemistry perspective, CAS 473838-65-2 offers several advantages. The Boc-protected amine provides stability during multi-step syntheses while allowing for straightforward deprotection when needed. This characteristic makes it invaluable in combinatorial chemistry and high-throughput screening applications. Moreover, the compound's crystalline nature often facilitates purification processes, a significant benefit in modern process chemistry optimization.

The market for Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate has seen steady growth, driven by increasing R&D investments in small molecule therapeutics. Pharmaceutical companies are particularly interested in its potential for creating allosteric modulators – a class of compounds that represents one of the most promising approaches in contemporary drug discovery. The compound's relevance to precision medicine initiatives further enhances its commercial prospects.

Quality control of 473838-65-2 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Recent advancements in continuous flow chemistry have also opened new possibilities for its scalable production while maintaining high purity standards. These technological developments align well with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

For researchers working with this compound, proper storage conditions are essential to maintain its stability. The material should be kept in a cool, dry environment, protected from moisture and strong oxidizers. While not classified as hazardous under standard handling conditions, appropriate laboratory safety protocols should always be followed when working with any chemical substance.

The future applications of Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate appear promising, particularly in the development of next-generation neurotherapeutics. Its structural features make it suitable for creating biased ligands that can selectively activate specific signaling pathways – an area of intense research in signal transduction studies. Additionally, the compound's potential in proteolysis targeting chimera (PROTAC) design is currently being explored by several research groups.

From a regulatory standpoint, CAS 473838-65-2 is not currently subject to significant restrictions, making it accessible for research purposes worldwide. However, as with all pharmaceutical intermediates, users should stay informed about evolving chemical regulations and intellectual property considerations related to its derivatives and potential therapeutic applications.

In conclusion, Tert-butyl 4-amino-3,3-dimethylpiperidine-1-carboxylate represents a versatile and valuable intermediate in modern medicinal chemistry. Its unique structural properties, combined with growing interest in CNS-targeting drugs and personalized medicine, ensure its continued relevance in pharmaceutical research. As synthetic methodologies advance and our understanding of neurological diseases improves, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.